Cas no 126-17-0 (solasodine)

• Product Name: solasodine
• CAS No: 126-17-0
• MF: C₂₇H₄₃NO₂
• MW: 413.635828256607
• MDL: MFCD00669699
• CID: 36157
• PubChem ID: 442985
• Update Time: 2025-10-18

solasodine Chemical and Physical Properties

Names and Identifiers

• solasodine
• (3beta,22alpha,25r)-spirosol-5-en-3-o
• delta5-20betaf,22alphaf,25alphaf,27-azaspirosten-3beta-ol
• Salasdine
• Salasodine
• Solanidine-S
• Solasodin
• Solasodine hydrochloride base
• Purapuridine
• Solancarpidine
• (-)-Solasodine
• (3β,22α,25R)-Spirosol-5-en-3-ol
• NSC 178260
• NSC 179187
• Solasod-5-en-3β-ol (7CI,8CI)
• Solasod-5-en-3β-ol
• Solasod-5-en-3beta-ol
• [ "" ]
• Sosasodine
• Solancarpine
• Nsc178260
• (1R,2S,4R,5'S,6R,7R,8S,9R,12R,13R,16S)-5',7,9,13-Tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-piperidine]-16-ol
• HMS2097E07
• UNII-L40Y453Y96
• DTXSID101030558
• Purapuridine;Solancarpidine;Solasodin
• Solasod-5-en-3.beta.-ol
• SOLASADINE
• Spirosol-5-en-3-ol, (3.beta.,22.alpha.,25R)-
• MLS001164064
• Solanearpidine
• allylamylglycolate
• NS00041398
• (1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-piperidine]-16-ol
• SR-01000814832-4
• NCGC00179461-01
• Prestwick3_000663
• 4-27-00-02000 (Beilstein Handbook Reference)
• SOLASODINE [MI]
• SOLASODINE [WHO-DD]
• Solasod-5-en-3-beta-ol
• NSC-178260
• SCHEMBL456185
• (3.BETA.,22.ALPHA.,25R)-SPIROSOL-5-EN-3-OL
• EINECS 204-774-2
• AB00513879
• HSDB 3538
• 126-17-0
• (2S,2'R,4aR,4bS,5'R,6aS,6bR,7S,9aS,10aS,10bS)-4a,5',6a,7-tetramethyl-1,2,3,4,4a,4b,5,6,6a,6b,7,9a,10,10a,10b,11-hexadecahydrospiro[naphtho[2',1':4,5]indeno[2,1-b]furan-8,2'-piperidin]-2-ol
• (3beta,22alpha,25R)-spirosol-5-en-3-ol
• SMR000539436
• HMS2862C06
• NSC-179187
• SR-01000814832
• CHEMBL518252
• CHEBI:9190
• AKOS015969707
• HY-N0068
• BPBio1_000799
• MFCD00037844
• BRN 0094578
• L40Y453Y96
• Q740439
• BSPBio_000725
• (25R)-22alpha-spirosol-5-en-3beta-ol
• Spirosol-5-en-3-ol, (3beta,22alpha,25R)-
• (4S,5'R,6aR,6bS,8aS,8bR,9S,10R,11aS,12aS,12bS)-5',6a,8a,9-Tetramethyl-1,3,4,5,6,6a,6b,7,8,8a,8b,9,11a,12,12a,12b-hexadecahydrospiro[naphtho[2',1':4,5]indeno[2,1-b]furan-10,2'-piperidin]-4-ol
• CS-1651
• SR-01000814832-3
• SPIROSOL-5-EN-3-BETA-OL
• Purapuridine; Solancarpidine; Solasodin; Salasdine
• Spirosol-5-en-3-ol,22.alpha.,25R)-
• Solasod-5-en-3 beta-ol
• Spirosol-5-en-3-ol
• 1415-77-6
• Solanidine S
• DTXSID40871610
• A,22
• ACon1_001598
• Oprea1_090106
• A,25R)-Spirosol-5-en-3-ol
• Solauricidine
• Tomatidenol
• SCHEMBL12838252
• NSC179187
• Solasod-5-en-3beta -ol
• AKOS003275084
• NCGC00017170-02
• Solasod-5-en-3alpha ,25R)-
• CHEMBL1964743
• (3
• BCP10954
• Spirosol-5-en-3-ol, (3beta ,22alpha ,25R)-
• KWVISVAMQJWJSZ-UHFFFAOYSA-N
• CHEMBL514596
• J-005343
• Spirosol-5-en-3-ol,=
• KWVISVAMQJWJSZ-MEPOCMDBSA-N
• Solasod 5-ene 3?-ol
• 5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-piperidine]-16-ol
• (1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro(5-oxapentacyclo(10.8.0.02,9.04,8.013,18)icos-18-ene-6,2'-piperidine)-16-ol
• Solasod-5-en-3I2-ol
• Solasod5en3betaol
• Spiro(8H-naphth(2',1':4,5)indeno(2,1-b)furan-8,2'-piperidine), spirosol-5-en-3-ol deriv.
• solasodine, (3beta,22beta,25S)-isomer
• SolanidineS
• (3b,22a,25R)-Spirosol-5-en-3-ol
• Solasod-5-en-3b-ol
• Spirosol5en3ol, (3beta,22alpha,25R)
• solasodine citrate, (3alpha,22alpha,25R)-isomer
• (2S,2'R,4aR,4bS,5'R,6aS,6bR,7S,9aS,10aS,10bS)-4a,5',6a,7-tetramethyl-1,2,3,4,4a,4b,5,6,6a,6b,7,9a,10,10a,10b,11-hexadecahydrospiro(naphtho(2',1':4,5)indeno(2,1-b)furan-8,2'-piperidin)-2-ol
• spiro[8h-naphth[2',1':4,5]indeno[2,1-b]furan-8,2'-piperidine]
• 38675-34-2
• KWVISVAMQJWJSZ-VKROHFNGSA-N
• Spirosol-5-en-3-ol, (3beta,22alpha,25R)-(9CI)
• Spiro(8H-naphth(2',1':4,5)indeno(2,1-b)furan-8,2'-piperidine)
• delta520betaf,22alphaf,25alphaf,27Azaspirosten3betaol
• solassodine
• Spiro[8H-naphth[2',1':4,5]indeno[2,1-b]furan-8,2'-piperidine], spirosol-5-en-3-ol deriv.
• 5',7,9,13-tetramethylspiro(5-oxapentacyclo(10.8.0.02,9.04,8.013,18)icos-18-ene-6,2'-piperidine)-16-ol
• Solasodine - Bio-X trade mark
• BS300158
• OS73940
• 204-774-2

• MDL： MFCD00669699
• Inchi： 1S/C27H43NO2/c1-16-7-12-27(28-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(29)8-10-25(18,3)21(20)9-11-26(22,24)4/h5,16-17,19-24,28-29H,6-15H2,1-4H3/t16-,17+,19+,20-,21+,22+,23+,24+,25+,26+,27-/m1/s1
• InChI Key： KWVISVAMQJWJSZ-VKROHFNGSA-N
• SMILES： O1[C@]2(CC[C@@H](C)CN2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]12C)O

Computed Properties

• Exact Mass: 413.32900
• Monoisotopic Mass: 413.329379614 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• Surface Charge: 0
• XLogP3: 5.4
• Molecular Weight: 413.6

Experimental Properties

• Color/Form: Powder
• Density: 1.0159 (rough estimate)
• Melting Point: 200-202°
• Boiling Point: 537.9℃/760mmHg
• Refractive Index: 1.6400 (estimate)
• Solubility: DMSO: soluble0.5mg/mL, clear (warmed)
• PSA: 41.49000
• LogP: 5.61570
• pka: pKb 6.30(at 25℃)
• Specific Rotation: D25 -98° (c = 0.14 in methanol); D -113° (CHCl3)
• Optical Activity: [α]/D -88 to -98°, c = 0.2 in methanol

solasodine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： S22; S24/25
• RTECS：WF1300000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Spirosolanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Spirosolanes and derivatives
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Reference Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates